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Compound of Interest

Compound Name: BBrCl

Cat. No.: B13756965 Get Quote

A comprehensive search for "BBrCl mediated ring-opening reactions" of epoxides, aziridines,

and cyclopropanes has yielded no specific documented applications or established protocols

for this particular reagent in the scientific literature. The search results did not provide any

experimental data, mechanistic studies, or detailed methodologies directly involving the use of

bromochloroborane (BBrCl) for the ring-opening of these three-membered heterocyclic

compounds.

While the ring-opening of epoxides, aziridines, and cyclopropanes are well-established and

synthetically valuable transformations, they are typically mediated by a variety of other

reagents. Common reagents and conditions include:

For Epoxides: Strong nucleophiles (e.g., Grignard reagents, organolithiums, alkoxides,

cyanides), acids (Brønsted or Lewis acids), and reducing agents (e.g., LiAlH₄). The

regioselectivity of the ring-opening is dependent on the reaction conditions (acidic or basic)

and the substitution pattern of the epoxide.

For Aziridines: Nucleophiles (e.g., organocuprates, amines, thiols), often in the presence of a

Lewis or Brønsted acid catalyst to activate the aziridine ring. The regioselectivity is

influenced by steric and electronic factors of the substituents on the aziridine ring.

For Cyclopropanes: Electrophiles, particularly in the case of activated cyclopropanes (e.g.,

those bearing electron-withdrawing groups), or through transition metal-catalyzed processes.
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Boron trihalides, such as boron trichloride (BCl₃) and boron tribromide (BBr₃), are known Lewis

acids and have been employed in organic synthesis, including for the cleavage of ethers. It is

conceivable that a mixed halide species like BBrCl could exhibit Lewis acidic properties.

However, its specific application and efficacy in mediating the ring-opening of epoxides,

aziridines, and cyclopropanes are not described in the reviewed literature.

Conclusion:

Due to the absence of any available scientific data or established protocols for BBrCl-mediated

ring-opening reactions of epoxides, aziridines, and cyclopropanes, it is not possible to provide

the requested detailed Application Notes and Protocols, including quantitative data tables,

experimental methodologies, and visualizations.

Recommendation for Researchers, Scientists, and Drug Development Professionals:

It is recommended to consult the extensive body of literature on established methods for the

ring-opening of these heterocycles using well-documented reagents and reaction conditions.

Should "BBrCl" be a novel or proprietary reagent, access to internal or unpublished research

data would be necessary to develop the requested documentation. Researchers are advised to

verify the chemical identity and intended application of the reagent in question.

To cite this document: BenchChem. [Application Notes and Protocols: BBrCl-Mediated Ring-
Opening Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13756965#bbrcl-mediated-ring-opening-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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